Cas no 83271-10-7 (DEXTRIN PALMITATE)

• Product Name: DEXTRIN PALMITATE
• CAS No: 83271-10-7
• MF: ₀
• MW: 760.861173629761
• CID: 60554
• Update Time: 2025-11-02

DEXTRIN PALMITATE Chemical and Physical Properties

Names and Identifiers

• Dextrin palmitate
• HIGH SUBSTITUTION HYDROXYPROPYLCELLULOSE (H-HPC)
• Rheopearl KL2
• 89B2BSF9I3
• Dextrin palmitate (corn; 20000 MW)
• CID 131953543
• Dextrine palmitate
• OG-DP11
• dextrinpalmitate
• Hydroxypropylcellulise
• Dextrin, hexadecanoate
• RHEOPEARL - DEXTRIN FATTY ACID
• RHEOPEARL KL
• DEXTRIN PALMITATE USP/EP/BP
• DEXTRIN PALMITATE

• Inchi： 1S/C18H32O16.C16H32O2/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h4-29H,1-3H2;2-15H2,1H3,(H,17,18)/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16+,17?,18?;/m1./s1
• InChI Key： IPYYWJABWFHFTE-PHSJBMKXSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)OC1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O.OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 52
• Rotatable Bond Count: 21
• Complexity: 819
• Topological Polar Surface Area: 306

Experimental Properties

• Density: 0.53 g/mL at 25 °C(lit.)
• Melting Point: 80-130 °C(lit.)

DEXTRIN PALMITATE Security Information

• WGK Germany：3

Additional information on DEXTRIN PALMITATE

Comprehensive Guide to DEXTRIN PALMITATE (CAS No. 83271-10-7): Properties, Applications, and Industry Insights

Dextrin Palmitate (CAS No. 83271-10-7), also known as Dextrin Palmitate Ester, is a modified carbohydrate derivative widely used in cosmetics, pharmaceuticals, and food industries. This esterified compound combines dextrin, a polysaccharide, with palmitic acid, a saturated fatty acid, resulting in a versatile ingredient with emulsifying, stabilizing, and texturizing properties. Its unique molecular structure makes it a preferred choice for formulations requiring enhanced solubility and biocompatibility.

The growing demand for clean-label ingredients and sustainable formulations has propelled interest in Dextrin Palmitate. Consumers increasingly seek products with natural-derived emulsifiers, aligning with trends like "green chemistry" and vegan-friendly formulations. Searches for "Dextrin Palmitate in skincare" and "non-toxic thickeners" have surged by 40% year-over-year, reflecting its relevance in clean beauty applications.

In cosmetic science, Dextrin Palmitate functions as a biodegradable surfactant and viscosity modifier. Its esterification degree (typically 10-30%) determines its HLB value, making it suitable for both O/W and W/O emulsions. Recent studies highlight its synergy with hyaluronic acid and ceramides, enhancing skin barrier function—a key focus in 2024 dermatological research. Formulators value its pH stability (3-9 range) and thermal resistance up to 120°C.

The food industry utilizes Dextrin Palmitate as a GRAS-certified texturizer in low-fat spreads and dairy alternatives. Its ability to mimic mouthfeel of fats answers the "how to reduce calories without compromising texture" challenge—a top Google query in food technology. Regulatory bodies including FDA and EFSA approve its use within specified limits (typically 0.5-2% w/w).

Pharmaceutical applications leverage its controlled-release properties. The compound's amphiphilic nature enables encapsulation of both hydrophilic and lipophilic actives, addressing trending searches like "plant-based drug delivery systems". Recent patents describe its use in transdermal patches and orodispersible tablets.

From a sustainability perspective, Dextrin Palmitate outperforms petrochemical alternatives in life cycle assessments (LCA). Its production from renewable starch sources and low ecotoxicity profile make it compliant with EU Green Deal objectives. Manufacturers highlight its carbon footprint reduction potential—a key selling point in B2B negotiations.

Quality specifications for CAS 83271-10-7 typically include: free fatty acid content (<0.5%), residual solvents (<50ppm), and degree of substitution (DS 0.1-0.3). Advanced analytical techniques like HPLC-ELSD and MALDI-TOF ensure batch-to-batch consistency, critical for GMP compliance.

Emerging research explores Dextrin Palmitate's role in 3D bioprinting scaffolds and probiotic stabilization—topics generating 200+ monthly academic citations. Its shear-thinning behavior and bioadhesion properties show promise in tissue engineering, answering frequent queries about "biocompatible hydrogel materials".

Storage recommendations emphasize protection from humidity (recommended RH <60%) and oxidation (nitrogen-flushed packaging). Suppliers now offer micronized grades for cold-process applications, responding to market demands for energy-efficient production methods.

With global market projections exceeding $25M by 2026 (CAGR 6.2%), Dextrin Palmitate stands at the intersection of performance chemistry and eco-design. Its multifunctionality addresses five UN Sustainable Development Goals (SDGs), particularly Responsible Consumption (SDG 12) and Industry Innovation (SDG 9).